
Performance of Carbazole-Based Materials in
Electronic Devices: A Comparative Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Carbazole

Cat. No.: B046965 Get Quote

Carbazole-based materials have emerged as a highly promising class of organic

semiconductors for a range of electronic applications, primarily due to their excellent hole-

transporting properties, high thermal and chemical stability, and the tunability of their electronic

characteristics through molecular design. This guide provides a comparative analysis of the

performance of various carbazole derivatives in Organic Light-Emitting Diodes (OLEDs) and

Perovskite Solar Cells (PSCs), supported by experimental data and detailed methodologies for

researchers, scientists, and professionals in drug development.

Carbazole-Based Materials in Perovskite Solar Cells
(PSCs)
In the realm of PSCs, carbazole-based molecules are predominantly utilized as Hole

Transporting Materials (HTMs). They offer a cost-effective and stable alternative to the

commonly used spiro-OMeTAD.

Performance Comparison of Carbazole-Based HTMs
The efficiency and stability of PSCs are critically dependent on the properties of the HTM. The

following table summarizes the key performance metrics of select carbazole-based HTMs in

comparison to the benchmark spiro-OMeTAD.
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HTM
Material

Power
Conversion
Efficiency
(PCE) [%]

Open-
Circuit
Voltage
(VOC) [V]

Short-
Circuit
Current
(JSC)
[mA/cm²]

Fill Factor
(FF) [%]

Stability
(after 500h)

spiro-

OMeTAD
15.23[1] 1.02 21.5 70

Retains

~20% of

initial PCE[1]

EtCz-

3EHCz+EH4

4-ox

~15[1] N/A N/A N/A

Retains

~50% of

initial PCE[1]

SGT-405 14.79[1] 1.01 21.2 69 N/A

V950 ~18[1] N/A N/A N/A N/A

Cz-P

>22 (with

PV(Cz-

DMPA) IL)[2]

>1.1 >24 >80

Promising

stability in

ambient

conditions[3]

Cz-Pyr

>22 (with

PV(Cz-

DMPA) IL)[2]

>1.1 >24 >80

Promising

stability in

ambient

conditions[3]

Key Observations:

Several carbazole-based HTMs demonstrate PCEs comparable to or even exceeding that of

spiro-OMeTAD.[1][2]

A significant advantage of some carbazole derivatives is their enhanced device stability, a

crucial factor for the commercialization of PSCs. For instance, devices with EtCz-

3EHCz+EH44-ox retained 50% of their initial PCE after 500 hours, whereas spiro-OMeTAD-

based devices degraded to 20% under similar conditions.[1]
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The use of an interfacial layer (IL) like PV(Cz-DMPA) with carbazole-based HTMs such as

Cz-P and Cz-Pyr can significantly improve the fill factor and overall PCE, outperforming

spiro-OMeTAD.[2]

The lower cost of synthesis for many carbazole derivatives compared to the complex multi-

step synthesis of spiro-OMeTAD makes them an economically viable alternative.[4]

Carbazole-Based Materials in Organic Light-
Emitting Diodes (OLEDs)
Carbazole derivatives are versatile in OLEDs, serving as host materials for phosphorescent

emitters, as fluorescent emitters themselves, and as components in thermally activated

delayed fluorescence (TADF) systems. Their wide energy gap and high triplet energy levels are

particularly advantageous.

Performance Comparison of Carbazole-Based Materials
in OLEDs
The following table compares the performance of various OLEDs incorporating carbazole-

based materials.
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Material/Devic
e Role

External
Quantum
Efficiency
(EQE) [%]

Luminance
(cd/m²)

Current
Efficiency
(cd/A)

Emission
Color

IDC-Py (non-

doped emitter)
6.08[5] >5000 4.13

Deep-Blue (CIE:

0.15, 0.08)

IDCz-2DPA

(emitter)
5.6[6] 47,600 N/A

Deep-Blue (CIE:

0.13, 0.15)

TC-3 (non-doped

emitter)
5.1[7] N/A N/A Blue (476 nm)

MS-OC (host for

yellow PhOLED)
27.1[8] 142,464 80.0 Yellow

CZ-m-TRZ (host

for green

PhOLED)

19.40[7] N/A N/A Green

TC-2 (host for

red PhOLED)
22.9[7] N/A 14.0 Red

Key Observations:

Fused-ring carbazole derivatives like IDC-Py and IDCz-2DPA are effective as deep-blue

emitters, addressing a critical need in display technology.[5][6]

As host materials, carbazole derivatives have enabled highly efficient phosphorescent

OLEDs across the visible spectrum, with EQEs exceeding 27% for yellow devices and over

20% for red and green devices.[7][8]

The rigid and planar structure of fused-ring carbazoles contributes to high

photoluminescence quantum yields and good thermal stability.[5]

The substitution pattern on the carbazole core significantly influences the material's

electronic properties and, consequently, the device performance.
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Experimental Protocols
Detailed and reproducible experimental methodologies are crucial for advancing materials

science research. Below are generalized protocols for the fabrication and characterization of

electronic devices using carbazole-based materials.

Fabrication of Perovskite Solar Cells (n-i-p structure)
Substrate Cleaning: Indium tin oxide (ITO) or fluorine-doped tin oxide (FTO) coated glass

substrates are sequentially cleaned in an ultrasonic bath with detergent, deionized water,

acetone, and isopropanol, each for 15 minutes. The substrates are then dried with a nitrogen

stream and treated with UV-ozone for 15 minutes.

Electron Transport Layer (ETL) Deposition: A compact TiO₂ layer is often deposited by spray

pyrolysis or spin-coating, followed by the deposition of a mesoporous TiO₂ layer via spin-

coating. The layers are then sintered at high temperatures.

Perovskite Layer Deposition: The perovskite precursor solution (e.g., a mixture of FAI, PbI₂,

MABr, and PbBr₂ in DMF:DMSO) is spin-coated onto the ETL in a nitrogen-filled glovebox.

An anti-solvent (e.g., chlorobenzene) is typically dripped onto the spinning substrate to

induce uniform crystallization. The film is then annealed at a specific temperature (e.g., 100-

150 °C).

Hole Transport Layer (HTL) Deposition: The carbazole-based HTM solution (e.g., dissolved

in chlorobenzene with additives like Li-TFSI and tBP, if necessary) is spin-coated on top of

the perovskite layer.[4]

Electrode Deposition: Finally, a metal electrode (e.g., gold or silver) is deposited by thermal

evaporation through a shadow mask to define the active area of the device.

Fabrication of Organic Light-Emitting Diodes (OLEDs)
Substrate Cleaning: ITO-coated glass substrates are cleaned using the same procedure as

for PSCs.

Hole Injection Layer (HIL) Deposition: A HIL such as PEDOT:PSS is spin-coated onto the

ITO and annealed.
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Hole Transport Layer (HTL) Deposition: The carbazole-based HTL (if different from the

emissive layer host) is deposited by thermal evaporation or spin-coating.

Emissive Layer (EML) Deposition: The emissive layer, which may consist of a carbazole-

based host doped with a phosphorescent or fluorescent emitter, is deposited via thermal co-

evaporation or spin-coating from a solution.[9]

Electron Transport Layer (ETL) and Electron Injection Layer (EIL) Deposition: An ETL (e.g.,

TPBi) and an EIL (e.g., LiF) are sequentially deposited by thermal evaporation.

Cathode Deposition: An aluminum cathode is deposited by thermal evaporation through a

shadow mask.

Characterization Techniques
Device Performance: Current density-voltage (J-V) characteristics are measured using a

solar simulator (for PSCs) or a source-measure unit (for OLEDs). Key parameters like PCE,

VOC, JSC, FF, EQE, luminance, and current efficiency are extracted.

Material Properties:

HOMO/LUMO Energy Levels: Cyclic voltammetry (CV) is a standard technique to

determine the oxidation and reduction potentials of the materials, from which the HOMO

and LUMO energy levels can be estimated.[10][11] The setup typically involves a three-

electrode system with a working electrode, a reference electrode (e.g., Ag/AgCl), and a

counter electrode (e.g., platinum) in an electrolyte solution.

Hole Mobility: The time-of-flight (TOF) method is a common technique to measure the

charge carrier mobility.[12][13] In this method, a sheet of charge carriers is

photogenerated by a laser pulse near one electrode, and their transit time to the opposite

electrode under an applied electric field is measured.[14]

Visualizations
Experimental Workflow for Device Fabrication and
Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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